Cas no 25154-38-5 (Piperazineethanol)
Piperazineethanol structure
Product Name:Piperazineethanol
CAS No:25154-38-5
MF:C6H14N2O
MW:130.188161373138
CID:257162
PubChem ID:91308
Update Time:2025-04-19
Piperazineethanol Chemical and Physical Properties
Names and Identifiers
-
- Piperazineethanol
- 2-(PIPERAZIN-2-YL)ETHANOL
- 2-Hydroxyethylpiperazine
- Monohydroxyethylpiperazine
- EN300-180217
- NS00027820
- DSSFSAGQNGRBOR-UHFFFAOYSA-N
- 25154-38-5
- MFCD06411254
- (RS)-2-(2-Hydroxyethyl)piperazine
- 3388-79-2
- AKOS006294833
- FT-0658541
- 2-(piperazin-2-yl)ethan-1-ol
- DTXSID1027845
- 2-Piperazin-2-yl-ethanol
- UNII-QJE447JY3M
- SCHEMBL219819
- SB46185
- 2-(2-piperazinyl)ethanol
- SB36691
- 2-piperazin-2-ylethanol
- 2-(2-hydroxyethyl)piperazine
- FT-0652456
- EINECS 246-671-5
- Q27287028
- SB46245
- 2-piperazin-2-yl-ethanol, AldrichCPR
- Q5MK9RT1FA
- 2(hydroxyethyl)piperazine
- F13481
- 2-piperazineethanol
- QJE447JY3M
- (+/-) 2-(2-hydroxyethyl)piperazine
-
- Inchi: 1S/C6H14N2O/c9-4-1-6-5-7-2-3-8-6/h6-9H,1-5H2
- InChI Key: DSSFSAGQNGRBOR-UHFFFAOYSA-N
- SMILES: OCCC1CNCCN1
Computed Properties
- Exact Mass: 130.11072
- Monoisotopic Mass: 130.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 77.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.3A^2
- XLogP3: -1.1
Experimental Properties
- Density: 0.974
- Boiling Point: 270.4°C at 760 mmHg
- Flash Point: 138.3°C
- Refractive Index: 1.451
- PSA: 35.5
- LogP: -0.41220
Piperazineethanol Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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